Cas no 92136-58-8 (Butanoic acid, 2-amino-4-bromo-, (2S)-)

• Product Name: Butanoic acid, 2-amino-4-bromo-, (2S)-
• CAS No: 92136-58-8
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• CID: 1971867
• PubChem ID: 1512651
• Update Time: 2025-04-21

Butanoic acid, 2-amino-4-bromo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMINO-4-BROMOBUTANOIC ACID
• Butanoic acid, 2-amino-4-bromo-, (2S)-
• 2-amino-4-bromobutanoic acid
• (S)-2-Amino-4-bromobutyric acid
• SCHEMBL2062847
• 92136-58-8
• CS-0530301
• 4-bromohomoalanine
• AKOS006237847

• Inchi： 1S/C4H8BrNO2/c5-2-1-3(6)4(7)8/h3H,1-2,6H2,(H,7,8)/t3-/m0/s1
• InChI Key： LMYNKFDVIZBWDF-VKHMYHEASA-N
• SMILES： BrCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 180.97384g/mol
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.710±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (91 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives